N,N-dimethyl-6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine

• IUPAC Name: N,N-dimethyl-6-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C15H22N6O/c1-12-13(9-18-22-12)10-20-4-6-21(7-5-20)15-8-14(19(2)3)16-11-17-15/h8-9,11H,4-7,10H2,1-3H3
• InChI Key: VSWMFUNSRUCRIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)C3=CC(=NC=N3)N(C)C
• Molecular Formula: C15H22N6O
• Molecular Weight: 302.37 g/mol

Description

This compound is a complex organic molecule that contains functional groups such as amine, piperazine, and pyrimidine. Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair of electrons. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Pyrimidine is an aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The presence of nitrogen in the piperazine and pyrimidine rings would also introduce polarity and potentially affect how this compound interacts with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would largely depend on the conditions and reagents present. The amine group could potentially undergo reactions such as acylation or alkylation. The piperazine and pyrimidine rings could potentially participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reagents.

Future Directions

The future directions for research into this compound would likely depend on its intended use. If it’s a potential drug, future research could involve in vitro and in vivo testing. If it’s a new reagent or catalyst, future research could involve testing its efficacy in various reactions.